Cas no 1353943-95-9 (2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone)

• Product Name: 2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone
• CAS No: 1353943-95-9
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 2167779
• Update Time: 2025-11-06

2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1h-pyrrol-2-yl)-ethanone
• 2-((2-Aminoethyl)(cyclopropyl)amino)-1-(1H-pyrrol-2-yl)ethanone
• AM92070
• 2-[(2-aminoethyl)cyclopropylamino]-1-(1H-pyrrol-2-yl)ethanone
• 2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone

• Inchi： 1S/C11H17N3O/c12-5-7-14(9-3-4-9)8-11(15)10-2-1-6-13-10/h1-2,6,9,13H,3-5,7-8,12H2
• InChI Key： ODAAYIAHUNANNO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)CN(CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 228
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone

Introduction to Compound CAS No. 1353943-95-9: 2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone

The compound CAS No. 1353943-95-9, known as 2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more deeply, shedding light on its potential uses and mechanisms of action.

The molecular structure of 2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone is characterized by a combination of functional groups that contribute to its reactivity and selectivity. The presence of an ethanone group, a cyclopropyl amino group, and a pyrrole ring creates a versatile platform for chemical interactions. These features make it an attractive candidate for exploring novel synthetic pathways and bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These investigations have provided insights into its stability, solubility, and reactivity under various conditions. For instance, researchers have demonstrated that the compound exhibits remarkable thermal stability, making it suitable for high-temperature applications in organic synthesis.

In the realm of pharmacology, 2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone has shown potential as a lead compound for drug development. Its ability to interact with specific biological targets has been explored through in vitro assays, revealing promising results in modulating enzyme activity and cellular signaling pathways. These findings underscore its potential as a therapeutic agent in treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the reliability of the synthesized product. The use of environmentally friendly reagents and catalysts has also been emphasized, aligning with current trends toward sustainable chemical practices.

Moreover, computational studies have played a pivotal role in understanding the electronic properties and reactivity of CAS No. 1353943-95-9. Density functional theory (DFT) calculations have provided detailed insights into its molecular orbitals and interaction patterns, which are critical for predicting its behavior in different chemical environments. These computational tools have significantly enhanced the efficiency of research efforts, enabling scientists to design more effective experiments.

In conclusion, CAS No. 1353943-95-9: 2-[(2-Amino-ethyl)-cyclopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone represents a cutting-edge molecule with vast opportunities for exploration and application. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of innovative chemical products and therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.